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Compound of Interest

Compound Name: 4,4'-Dihydroxybiphenyl

Cat. No.: B160632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

4,4'-Dihydroxybiphenyl, a key intermediate in the synthesis of various polymers, electronic

chemicals, and pharmaceutical compounds.[1][2] This document outlines its key physical

properties, detailed experimental protocols for their determination, and a logical workflow for

these analytical procedures.

Physicochemical Data of 4,4'-Dihydroxybiphenyl
4,4'-Dihydroxybiphenyl, also known as [1,1′-Biphenyl]-4,4′-diol, is a white to light yellow

crystalline powder.[1][2] It is characterized by its high melting point and thermal stability.[2]

While it is insoluble in water, it exhibits solubility in organic solvents such as methanol, ethanol,

and ether.[1][2]

The quantitative physicochemical data for 4,4'-Dihydroxybiphenyl are summarized in the

table below.
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Property Value Source(s)

Melting Point 279-286 °C [1][3]

280-282 °C [4]

281 °C

Boiling Point

Data not readily available; may

decompose at high

temperatures.

Appearance
White to light yellow powder or

crystals
[1][2][3]

Solubility

Insoluble in water; Soluble in

methanol, ethanol, ether, and

Tetrahydrofuran.

[1]

CAS Number 92-88-6 [3]

Molecular Formula C12H10O2 [3]

Experimental Protocols
The determination of melting and boiling points are fundamental techniques for assessing the

purity and identity of a chemical compound.[5][6]

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the

substance transitions from a solid to a liquid.[6] The presence of impurities typically lowers and

broadens the melting point range.[6][7]

Apparatus and Materials:

Melting point apparatus (e.g., Thiele tube or digital melting point device)[5]

Capillary tubes (sealed at one end)[5][8]

Thermometer

Heating medium (e.g., paraffin oil)[5]
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4,4'-Dihydroxybiphenyl sample (finely powdered and dry)[6]

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 4,4'-Dihydroxybiphenyl sample is completely dry and in

the form of a fine powder.[6] If necessary, grind the crystals using a mortar and pestle.[6]

Loading the Capillary Tube: Pack the powdered sample into the open end of a capillary tube

to a height of 1-2 mm by tapping the sealed end on a hard surface.[5][8]

Apparatus Setup: Attach the capillary tube to a thermometer, ensuring the sample is aligned

with the thermometer bulb.[5][8] Place this assembly into the melting point apparatus.[9]

Heating: Heat the apparatus slowly, especially near the expected melting point.[8][9] The

heating rate should be controlled to ensure accurate measurement.[9]

Observation: Record the temperature at which the first crystals begin to melt and the

temperature at which the last crystal disappears. This range is the melting point of the

substance.[7] For a pure compound, this range is typically narrow.[7]

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

atmospheric pressure.[10][11] This method is suitable for determining the boiling point of small

quantities of a liquid.

Apparatus and Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., paraffin oil in a beaker)[5]

Hot plate or Bunsen burner[5][12]
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Liquid sample of the compound (if applicable, as 4,4'-Dihydroxybiphenyl is a solid at room

temperature)

Procedure:

Sample Preparation: Place a small amount of the liquid into a small test tube.

Capillary Inversion: Place a capillary tube, with its sealed end facing upwards, into the test

tube containing the liquid.[12]

Apparatus Setup: Attach the test tube to a thermometer and immerse the setup in a heating

bath.[10][12]

Heating: Heat the bath gradually.[5] As the liquid heats, air trapped in the capillary tube will

escape.[10]

Observation: When the boiling point is reached, a continuous stream of bubbles will emerge

from the open end of the capillary tube.[10]

Cooling and Measurement: Turn off the heat and allow the apparatus to cool. The

temperature at which the liquid is drawn back into the capillary tube is the boiling point.[10]

Workflow Visualization
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a chemical substance like 4,4'-Dihydroxybiphenyl.
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Caption: Workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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